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Compound of Interest

Compound Name: Atazanavir-d5

Cat. No.: B020504

The proper disposal of Atazanavir-d5, a deuterated analog of the antiretroviral drug
Atazanauvir, is critical for maintaining laboratory safety and ensuring environmental protection.
This guide provides essential, step-by-step procedures for researchers, scientists, and drug
development professionals to handle and dispose of Atazanavir-d5 in accordance with general
safety protocols and regulatory guidelines.

Regulatory Overview

In the United States, the disposal of pharmaceutical waste is primarily regulated by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[1][2][3] State and local regulations may also apply and can be more stringent than
federal laws.[1] It is imperative to consult your institution's Environmental Health and Safety
(EHS) department for specific guidance.

Hazard Assessment

Before disposal, it is crucial to determine if the Atazanavir-d5 waste is classified as hazardous.
Pharmaceutical waste is generally considered hazardous if it is specifically listed by the EPA or
exhibits characteristics such as ignitability, corrosivity, reactivity, or toxicity.[3] While the Safety
Data Sheet (SDS) for Atazanavir-d5 does not explicitly categorize it as hazardous waste, it is
intended for research and development use only and should be handled with care.[4]

Personal Protective Equipment (PPE)
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When handling Atazanavir-d5, especially during disposal procedures, appropriate personal
protective equipment should be worn. This includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect from skin exposure.

Respiratory Protection: A respirator may be necessary if there is a risk of dust formation.[4]

Step-by-Step Disposal Procedures

The following steps outline the general procedure for the proper disposal of Atazanavir-d5:

o Consult Institutional Guidelines: Before initiating any disposal procedures, review your
organization's specific protocols for chemical and pharmaceutical waste.

e Segregate Waste: Do not mix Atazanavir-d5 waste with other waste streams. It should be
collected in a designated, properly labeled, and sealed container.

o Container Labeling: The waste container must be clearly labeled with the chemical name
("Atazanavir-d5"), relevant hazard warnings, and the accumulation start date.

o Waste Manifest: For hazardous waste, a hazardous waste manifest will be required for off-
site transportation and disposal. Your institution's EHS department will typically manage this
process.

e Engage a Licensed Waste Hauler: The disposal of chemical waste must be handled by a
licensed and reputable hazardous waste disposal company. Your EHS department will have
approved vendors.

« Incineration: Most pharmaceutical waste is treated by incineration at a permitted facility to
ensure complete destruction.[2]

e Avoid Improper Disposal:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b020504?utm_src=pdf-body
https://kmpharma.in/download_msds/35281
https://www.benchchem.com/product/b020504?utm_src=pdf-body
https://www.benchchem.com/product/b020504?utm_src=pdf-body
https://www.benchchem.com/product/b020504?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Do Not Flush: Do not dispose of Atazanavir-d5 down the drain. The EPA's Subpart P
regulations prohibit the sewering of hazardous waste pharmaceuticals.[2]

o Do Not Place in Regular Trash: Unless explicitly permitted by your EHS department and
local regulations for non-hazardous materials, do not dispose of Atazanavir-d5 in the
regular trash.[5]

Spill Management
In the event of a spill:

o Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate
area and ensure adequate ventilation.

o Wear PPE: Don appropriate PPE before cleaning the spill.

o Containment: For powdered material, gently sweep it up to avoid creating dust and place it in
a suitable container for disposal.[6] For solutions, absorb the spill with an inert material.

o Decontamination: Clean the spill area with soap and water.

o Report the Spill: Report the incident to your laboratory supervisor and EHS department.

Summary of Key Information
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Parameter

Information

Reference

Chemical Name

Methyl ((5S,8S,9S,14S)-5-(tert-
butyl)-9-hydroxy-15,15-
dimethyl-3,6,13-trioxo-8-
((phenyl-d5)methyl)-11-(4-
(pyridin-2- yl)benzyl)-2-oxa-
4,7,11,12-tetraazahexadecan-

14-yl)carbamate

[4]

CAS Number

1132747-14-8

[4]

Molecular Formula

C38H47D5N607

[4]

Primary Route of Exposure

Inhalation, Ingestion, Skin and

Eye Contact

[4]16]

Recommended PPE

Gloves, Eye Protection, Lab
Coat, Respiratory Protection

(as needed)

[4]16]

Recommended Extinguishing
Media

Carbon dioxide, dry chemical

powder, foam, water

[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Atazanavir-d5.
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Start: Atazanavir-d5 Waste Generated

:

Consult Institutional EHS Guidelines and SDS

Is Waste Classified as Hazardous?

Segregate in Labeled Hazardous Waste Container

Segregate in Labeled Non-Hazardous Chemical Waste Container

Complete Hazardous Waste Manifest

Arrange Pickup by Licensed Waste Hauler

Dispose via Incineration at Permitted Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Atazanavir-d5 Disposal Workflow.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of Atazanavir-d5, thereby protecting themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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